Cas no 2172097-32-2 (2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid)

• Product Name: 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid
• CAS No: 2172097-32-2
• MF: C₁₀H₁₇F₃N₂O₄S
• MW: 318.313192129135
• CID: 5853956
• PubChem ID: 132372551
• Update Time: 2025-06-18

2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione trifluoroacetic acid
• 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid
• starbld0033564
• 1-cyclopropyl-2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethanamine;2,2,2-trifluoroacetic acid
• Z3039442853
• 2172097-32-2
• 2-(2-Amino-2-cyclopropylethyl)isothiazolidine 1,1-dioxide 2,2,2-trifluoroacetate
• 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione; trifluoroacetic acid
• EN300-1657633

• Inchi： 1S/C8H16N2O2S.C2HF3O2/c9-8(7-2-3-7)6-10-4-1-5-13(10,11)12;3-2(4,5)1(6)7/h7-8H,1-6,9H2;(H,6,7)
• InChI Key： XZGQLESPGJMRQH-UHFFFAOYSA-N
• SMILES： S1(CCCN1CC(C1CC1)N)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 318.08611269g/mol
• Monoisotopic Mass: 318.08611269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid

Introduction to 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid (CAS No. 2172097-32-2)

The compound 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid, identified by its CAS number 2172097-32-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a trifluoroacetic acid moiety and a thiazolidine core suggests a rich chemical diversity that can be leveraged for pharmacological innovation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and synthetic versatility. The thiazolidine scaffold, in particular, is well-documented for its role in various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The incorporation of an amino-cyclopropylethyl group into this framework introduces additional functionalization possibilities, making it an attractive candidate for further chemical and biological investigation.

The trifluoroacetic acid component of the molecule is another key feature that contributes to its unique chemical properties. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This makes them particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial. The combination of these structural elements in 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid (CAS No. 2172097-32-2) positions it as a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of structural diversity in the discovery of novel therapeutics. The thiazolidine core provides a versatile platform for modifying electronic and steric properties, which can be fine-tuned to achieve specific biological effects. For instance, modifications at the amino group or the cyclopropyl ring can significantly alter the compound's interaction with biological targets. This flexibility is particularly valuable in the context of drug development, where achieving high selectivity and efficacy is paramount.

The use of computational methods has further accelerated the discovery process for such compounds. Advanced molecular modeling techniques allow researchers to predict the binding modes of these molecules with target proteins with high accuracy. This approach has been instrumental in identifying lead compounds that exhibit promising pharmacological activity. In the case of 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid, computational studies have suggested that its structure may interact effectively with enzymes involved in inflammatory pathways.

Moreover, the synthesis of this compound presents an interesting challenge due to its complex structural features. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high yield and purity. However, recent advancements in synthetic methodologies have made it possible to streamline these processes using innovative catalytic systems and green chemistry principles. These developments not only improve efficiency but also reduce environmental impact.

The potential applications of 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new diagnostic probes. Additionally, its fluorinated nature suggests potential utility in materials science applications where such compounds are used as intermediates for creating advanced materials with tailored properties.

In conclusion, the compound CAS No. 2172097-32-2, formally known as trifluoroacetic acid derivative of 2-(2-amino-2-cyclopropylethyl)-1lambda6,2-thiazolidine-1,1-dione, represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic innovation.